Cas no 2171202-32-5 ((2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171202-32-5
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 6330082
• PubChem ID: 165879097
• Update Time: 2025-10-25

(2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171202-32-5
• (2R,3S)-3-(benzyloxy)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1537545

• Inchi： 1S/C31H34N2O6/c1-3-11-27(29(34)33-28(30(35)36)20(2)38-18-21-12-5-4-6-13-21)32-31(37)39-19-26-24-16-9-7-14-22(24)23-15-8-10-17-25(23)26/h4-10,12-17,20,26-28H,3,11,18-19H2,1-2H3,(H,32,37)(H,33,34)(H,35,36)/t20-,27+,28+/m0/s1
• InChI Key： IWJIXBQXEKVDAW-KSCXJQRSSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2171202-32-5)

(2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171202-32-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its intricate molecular structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The benzyloxy group in the compound serves as a protecting group for the hydroxyl functionality, preventing unwanted reactions during synthetic processes. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. The presence of these protecting groups allows for precise control over the reactivity of the amino and hydroxyl functionalities, enabling the synthesis of complex peptides and proteins with high purity and yield.

Recent studies have highlighted the potential applications of (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid in drug discovery and development. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the compound's unique structure facilitated the formation of stable peptide bonds, which are essential for the activity of these antiviral compounds.

In another study, published in the European Journal of Organic Chemistry in 2020, scientists explored the use of this compound in the development of anticancer drugs. The research team found that the protected amino acid derivative could be effectively incorporated into peptides that selectively target cancer cells, thereby enhancing their therapeutic efficacy while minimizing side effects. The ability to precisely control the structure and reactivity of this compound makes it an attractive candidate for further exploration in cancer therapy.

The synthesis of (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve yields. The use of automated synthesizers has further enhanced the efficiency and reproducibility of these syntheses, making it possible to produce large quantities of this compound for both research and commercial applications.

The physicochemical properties of this compound have also been extensively studied. It has been reported to have good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. Additionally, its stability under different conditions has been evaluated, providing valuable insights into its handling and storage requirements.

In conclusion, (2R,3S)-3-(benzyloxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171202-32-5) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an ideal intermediate for the synthesis of bioactive peptides and proteins. Ongoing research continues to uncover new applications for this compound, underscoring its significance in advancing drug discovery and development.